Methyl 2-amino-4-chloro-5-methoxybenzoate

• IUPAC Name: methyl 2-amino-4-chloro-5-methoxybenzoate
• InChI: InChI=1S/C9H10ClNO3/c1-13-8-3-5(9(12)14-2)7(11)4-6(8)10/h3-4H,11H2,1-2H3
• InChI Key: AQLRQXBTXPAANE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)N)Cl
• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol
• CAS RN: 181434-36-6

Description

“Methyl 2-amino-4-chloro-5-methoxybenzoate” is a chemical compound with the CAS Number: 181434-36-6. It has a molecular weight of 215.64 and its linear formula is C9H10ClNO3. It is a solid substance that should be stored in a dark place, sealed in dry, at 2-8C.

Molecular Structure Analysis

The InChI code for “Methyl 2-amino-4-chloro-5-methoxybenzoate” is 1S/C9H10ClNO3/c1-13-8-4-7 (11)5 (3-6 (8)10)9 (12)14-2/h3-4H,11H2,1-2H3. The InChI key is FDBZAKKAQHQRLI-UHFFFAOYSA-N.

Scientific Research Applications

Antibacterial Activity

• Zinc Complexes with Antibacterial Properties : Schiff bases derived from benzothiazole, including structures related to Methyl 2-amino-4-chloro-5-methoxybenzoate, have been used to synthesize Zn(II) chelates. These compounds exhibit antibacterial properties against strains like Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa (Chohan, Scozzafava, & Supuran, 2003).

Antimitotic Agents and Tubulin Inhibitors

• Antiproliferative Agents Targeting Tubulin : A study synthesized compounds using a 2-(3,4,5-trimethoxybenzoyl)-2-aminoindole nucleus, similar in structure to Methyl 2-amino-4-chloro-5-methoxybenzoate, as antimitotic agents and tubulin inhibitors, leading to apoptotic cell death (Romagnoli et al., 2008).

Synthesis and Antimicrobial Activities

• 1,2,4-Triazole Derivatives with Antimicrobial Activities : The synthesis of novel 1,2,4-triazole derivatives, starting from various ester ethoxycarbonylhydrazones, including interactions with amines, has led to compounds with good or moderate antimicrobial activities (Bektaş et al., 2007).

Lipase and α-Glucosidase Inhibition

• Inhibition of Lipase and α-Glucosidase : Derivatives synthesized from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, a compound related to Methyl 2-amino-4-chloro-5-methoxybenzoate, have shown significant anti-lipase and anti-α-glucosidase activities (Bekircan, Ülker, & Menteşe, 2015).

Conductivity and Material Properties

• Polyaniline Doping : Research on doping polyaniline with benzoic acid and substituted benzoic acids, including structures akin to Methyl 2-amino-4-chloro-5-methoxybenzoate, has provided insights into the conductivity and properties of these doped materials (Amarnath & Palaniappan, 2005).

Safety and Hazards

“Methyl 2-amino-4-chloro-5-methoxybenzoate” has several hazard statements: H302-H315-H319-H335. The precautionary statements are P280-P305+P351+P338.

Synthesis routes and methods

Procedure details

A solution of 2-amino-4chloro-5-methoxybenzoic acid (3.0 g, 15.0 mmol; prepared according to the procedure of Denny, et al., J. Med. Chem. 34:217-222 (1991)) in 70 ml MeOH was treated with excess trimethylsilyl diazomethane. The solution was concentrated and the residue flash chromatographed on silica (9:1 hexane/EtOAc to give the title compound (46%): mp 63°-64° C.; 1H NMR (300 MHz, CDCl3) δ 6 3.83 (s, 3H), 3.90 (s, 3H), 5.48 (bs, 2H), 6.75 (s, 1H), 7.39 (s, 1H); MS (DCI/NH3) m/z 216 (M+H)+.